Cas no 375-80-4 (1,6-Diiodoperfluorohexane)

1,6-Diiodoperfluorohexane Properties

Names and Identifiers

• Dodecafluoro-1,6-diiodohexane
• 1,6-Diiodoperfluorohexane
• 1,6-Diiodododecafluorohexane~Dodecafluoro-1,6-diiodohexane
• 1,1,2,2,3,3,4,4,5,5,6,6-dodecafluoro-1,6-diiodohexane
• 1,6-Diiodododecafluorohexane
• Perfluoro-1,6-diiodohexane
• 1,6-Diiododecafluorohexane
• JOQDDLBOAIKFQX-UHFFFAOYSA-N
• Hexane, 1,1,2,2,3,3,4,4,5,5,6,6-dodecafluoro-1,6-diiodo-
• C6F12I2
• 1919AE
• A
• AB1011071
• EINECS 206-794-7
• D2333
• DTXSID90190949
• FT-0607005
• AKOS015853706
• NS00011020
• SCHEMBL51180
• MFCD00042264
• D83410
• T7E2MA3AD2
• 1,6-Diiodoperfluorohexane, 96%
• UNII-T7E2MA3AD2
• METHYL4-(3-PYRIDINYL)BENZOATE
• 375-80-4
• 1,1,2,2,3,3,4,4,5,5,6,6-dodecafluoro-1,6-diiodo-hexane
• DB-049140
• +Expand

• MDL： MFCD00042264
• InChIKey： JOQDDLBOAIKFQX-UHFFFAOYSA-N
• Inchi： 1S/C6F12I2/c7-1(8,3(11,12)5(15,16)19)2(9,10)4(13,14)6(17,18)20
• SMILES： IC(C(C(C(C(C(F)(F)I)(F)F)(F)F)(F)F)(F)F)(F)F
• BRN： 1822186

Computed Properties

• Exact Mass: 553.79000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Rotatable Bond Count: 5
• Monoisotopic Mass: 553.79
• Heavy Atom Count: 20
• Complexity: 338
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.7
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 0

Experimental Properties

• LogP: 5.58320
• PSA: 0.00000
• Refractive Index: 1.398
• Boiling Point: 115°C/100mmHg(lit.)
• Melting Point: 25-30 °C(lit.)
• Flash Point: 195 °F
• Color/Form: Not available
• Solubility: Not available
• Sensitiveness: Light Sensitive
• Density: 2,357 g/cm3

1,6-Diiodoperfluorohexane Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S26;S36
• Safety Instruction： S26-S36/37/39
• Risk Phrases：R36/38
• Dangerous goods sign： T Xi
• Hazard Statement： H302+H312+H332-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P501
• Prompt：warning
• Storage Condition：0-10°C
• Risk Phrases： R36/38: irritating to eyes and skin.
• HazardClass：IRRITANT

1,6-Diiodoperfluorohexane Customs Data

• HS CODE：2903799090
• Customs Data：

  China Customs Code:

  2903799090

  Overview:

  2903799090 Other acyclic hydrocarbon halogenated derivatives(Containing two or more different halogens).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Summary:

  2903799090 halogenated derivatives of acyclic hydrocarbons containing two or more different halogens.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

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